2-Methyl-3-benzoylbenzofuran-5-ol

• Molecular Formula: C16H12O3
• Molecular Weight: 252.26 g/mol
• IUPAC Name: (5-hydroxy-2-methyl-1-benzofuran-3-yl)-phenylmethanone
• InChI: InChI=1S/C16H12O3/c1-10-15(16(18)11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)19-10/h2-9,17H,1H3
• InChI Key: OZGSSOYTMUFXCA-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)O)C(=O)C3=CC=CC=C3

Description

2-Methyl-3-benzoylbenzofuran-5-ol, also known as MBBO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MBBO is a benzofuran derivative that exhibits a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties.

Mechanism of Action

The exact mechanism of action of 2-Methyl-3-benzoylbenzofuran-5-ol is not fully understood. However, it is believed that the anti-inflammatory and antioxidant properties of this compound are due to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. The antitumor properties of this compound are believed to be due to its ability to induce apoptosis and inhibit cell proliferation.
Biochemical and physiological effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. In animal studies, this compound has been found to reduce inflammation, oxidative stress, and cell proliferation. This compound has also been found to enhance the immune system and inhibit the growth of cancer cells. However, the exact dose-response relationship and potential side effects of this compound are still under investigation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-3-benzoylbenzofuran-5-ol in lab experiments is its relatively low cost and ease of synthesis. This compound is also stable under normal laboratory conditions and can be easily purified. However, one of the main limitations of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability and make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of 2-Methyl-3-benzoylbenzofuran-5-ol. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another potential direction is the investigation of the dose-response relationship and potential side effects of this compound in animal models. Furthermore, the potential applications of this compound in agriculture and materials science warrant further investigation. Overall, this compound is a promising compound with potential applications in various fields, and further research is needed to fully understand its properties and potential.

Synthesis Methods

The synthesis of 2-Methyl-3-benzoylbenzofuran-5-ol involves the condensation of 2-methylresorcinol and benzoyl chloride in the presence of a base catalyst. The reaction takes place under reflux conditions and yields this compound as a white crystalline solid. The purity of the compound can be enhanced by recrystallization from suitable solvents.

Scientific Research Applications

2-Methyl-3-benzoylbenzofuran-5-ol has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases, such as rheumatoid arthritis, asthma, and inflammatory bowel disease. This compound has also been found to possess antitumor properties, making it a potential candidate for cancer therapy.
In agriculture, this compound has been shown to exhibit antifungal and insecticidal activities, making it a potential candidate for the development of eco-friendly pesticides. This compound has also been used as a building block for the synthesis of novel materials, such as liquid crystals and polymers.